Cas no 23719-22-4 ([1,1'-Biphenyl]-4-ol,2-chloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,2-chloro-
• CAS No: 23719-22-4
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 282694
• PubChem ID: 79688
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2-chloro-
• 3-chloro-4-phenylphenol
• 4-Hydroxy-2-chlorobiphenyl
• (3-chloro-4-phenyl)phenol
• 2-chloro-4-biphenylol
• 2-Chloro-4-bisphenylol
• 2-Chloro-4-hydroxybiphenyl
• 2-chlorobiphenyl-4-ol
• 4-hydroxy-2-monochlorobiphenyl
• DSSTox_CID_2353
• PHENOL, O-(P-CHLOROPHENYL)-
• SCHEMBL2288038
• CAS-92-04-6
• 2-Chloro-4-hydroxy-1,1'-biphenyl
• [1,1'-Biphenyl-4-ol], 2-chloro-
• DTXSID0022353
• 23719-22-4
• 2-chloro-[1,1'-biphenyl]-4-ol
• DTXCID502353
• 4-BIPHENYLOL, 2-CHLORO-
• DL6RKR6ERH
• 2-Chloro-(1,1'-biphenyl)-4-ol
• (1,1'-Biphenyl)-4-ol, 2-chloro-
• CHEBI:34268
• NCGC00255214-01
• Tox21_301478
• 2-Chloro[1,1'-biphenyl]-4-ol #
• CHEMBL3187101
• Q27115957
• NS00008497
• UNII-DL6RKR6ERH

• Inchi： 1S/C12H9ClO/c13-12-8-10(14)6-7-11(12)9-4-2-1-3-5-9/h1-8,14H
• InChI Key： MXORDJXBRHNWBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 204.03400
• Monoisotopic Mass: 204.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• PSA: 20.23000
• LogP: 3.71260
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls